2-(3,5-Dinitro-2-hydroxyphenoxy)acetic acid

• IUPAC Name: 2-(2-hydroxy-3,5-dinitrophenoxy)acetic acid
• InChI: InChI=1S/C8H6N2O8/c11-7(12)3-18-6-2-4(9(14)15)1-5(8(6)13)10(16)17/h1-2,13H,3H2,(H,11,12)
• InChI Key: HCYAQEAIWJTPGE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)OCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C8H6N2O8
• Molecular Weight: 258.14 g/mol

Description

2-(3,5-Dinitro-2-hydroxyphenoxy)acetic acid, also known as DNHP, is an organic compound used in various scientific research applications. DNHP is derived from phenoxyacetic acid and is used in a variety of synthetic and analytical methods. DNHP is a versatile compound that has been used in various biochemical and physiological studies, as well as in the synthesis of pharmaceuticals.

Scientific Research Applications

2-(3,5-Dinitro-2-hydroxyphenoxy)acetic acid has a wide range of applications in scientific research. It has been used in the synthesis of pharmaceuticals, as a component in various biochemical and physiological studies, and as a reagent in analytical methods. This compound has also been used in the development of new catalysts and materials for drug delivery systems.

Mechanism of Action

2-(3,5-Dinitro-2-hydroxyphenoxy)acetic acid is an organophosphorus compound that has a variety of mechanisms of action. It has been shown to interact with proteins and enzymes, and it has been used as a substrate for various biochemical and physiological studies. This compound has also been used as a reagent in various analytical methods, such as HPLC and NMR.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to inhibit enzymes, such as acetylcholinesterase, and to modulate the activity of various proteins. This compound has also been shown to modulate the activity of various hormones and to affect the expression of various genes.

Advantages and Limitations for Lab Experiments

2-(3,5-Dinitro-2-hydroxyphenoxy)acetic acid has several advantages and limitations for lab experiments. One of the main advantages of this compound is its high solubility in aqueous solutions, which makes it ideal for use in a variety of biochemical and physiological studies. However, this compound is also known to be toxic and can be hazardous if not used properly. Additionally, this compound is relatively unstable and can degrade over time.

Future Directions

There are several potential future directions for the use of 2-(3,5-Dinitro-2-hydroxyphenoxy)acetic acid. One potential area of research is the use of this compound in the development of new catalysts and materials for drug delivery systems. Additionally, further research could be conducted to explore the biochemical and physiological effects of this compound on various proteins and enzymes. Additionally, research could be conducted to develop more efficient and cost-effective methods of synthesizing this compound. Finally, further research could be conducted to explore the potential applications of this compound in the synthesis of pharmaceuticals.

Synthesis Methods

2-(3,5-Dinitro-2-hydroxyphenoxy)acetic acid can be synthesized from phenoxyacetic acid and dinitrochlorobenzene in a two-step reaction. In the first step, the phenoxyacetic acid is reacted with dinitrochlorobenzene to form a dinitrophenoxyacetic acid intermediate. In the second step, the intermediate is reacted with a base to form this compound. This method is simple and efficient and yields high yields of this compound.